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Cat. No.: B1637970 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Trimethylstannyldimethylvinylsilane is an organometallic compound incorporating both tin

and silicon moieties. Its unique structure suggests potential applications in various fields,

including organic synthesis and materials science. A thorough understanding of its solubility in

common organic solvents is paramount for its effective handling, application, and purification.

This technical guide provides an in-depth overview of the solubility characteristics of

trimethylstannyldimethylvinylsilane, methodologies for its solubility determination, and a

logical workflow for these experimental procedures.

Due to the limited availability of specific quantitative solubility data for

trimethylstannyldimethylvinylsilane, this guide also includes data for structurally analogous

organotin and organosilicon compounds. This information serves as a valuable proxy for

estimating its solubility behavior, though experimental verification is always recommended.

Inferred Solubility of
Trimethylstannyldimethylvinylsilane
Based on the general principles of "like dissolves like" and data from similar compounds,

trimethylstannyldimethylvinylsilane, a non-polar organometallic compound, is expected to
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be soluble in a range of common organic solvents. It is anticipated to be miscible with non-

polar solvents such as hydrocarbons and ethers, and likely soluble in moderately polar aprotic

solvents. Its solubility in polar protic solvents is expected to be low.

Quantitative Solubility Data of Analogous
Compounds
To provide a quantitative perspective, the following table summarizes the solubility of

structurally related organotin and organosilicon compounds in various organic solvents. This

data can be used to infer the potential solubility of trimethylstannyldimethylvinylsilane.
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Compound Solvent Temperature (°C) Solubility

Tetramethyltin Diethyl ether Ambient Soluble[1]

Tetramethyltin Water Ambient Insoluble[1][2]

Tetraethyltin Diethyl ether Ambient Soluble[3][4]

Tetraethyltin Ethanol Ambient Soluble[4]

Tetraethyltin Water Ambient Insoluble[3][4]

Trimethyltin chloride Chloroform Ambient Soluble[5]

Trimethyltin chloride
General Organic

Solvents
Ambient Soluble[5][6]

Triethyltin chloride
General Organic

Solvents
Ambient Soluble[7]

Dimethyltin dichloride Methanol 20 0.1 g/mL[8][9][10][11]

Dimethyltin dichloride Water 20 20 g/L[8][10]

Vinyltrimethylsilane Tetrahydrofuran Ambient Miscible[12]

Vinyltrimethylsilane Diethyl ether Ambient Miscible[12]

Vinyltrimethylsilane Benzene Ambient Miscible[12]

Vinyltrimethylsilane Dichloromethane Ambient Soluble[12]

Vinyltrimethoxysilane

Methanol, Ethanol,

Isopropanol, Toluene,

Acetone

Ambient Soluble[13]

Experimental Protocols for Solubility Determination
The determination of solubility for an air- and moisture-sensitive compound like

trimethylstannyldimethylvinylsilane requires specialized techniques to prevent

decomposition. The following are detailed methodologies for key experiments.

Gravimetric Method for Solubility Determination
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This classic method involves the preparation of a saturated solution, followed by the

evaporation of the solvent and weighing the remaining solute.[14][15][16][17][18]

Materials:

Trimethylstannyldimethylvinylsilane

Anhydrous organic solvent of choice

Schlenk flask

Magnetic stirrer and stir bar

Constant temperature bath

Syringe and needle

Inert gas (Argon or Nitrogen) supply

Analytical balance

Drying oven

Procedure:

Preparation of Saturated Solution:

Add an excess amount of trimethylstannyldimethylvinylsilane to a known volume of the

anhydrous solvent in a Schlenk flask under an inert atmosphere.

Seal the flask and place it in a constant temperature bath.

Stir the mixture vigorously for a prolonged period (e.g., 24-48 hours) to ensure equilibrium

is reached.

Sample Withdrawal:

Allow the undissolved solid to settle.
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Using a syringe fitted with a filter needle, carefully withdraw a known volume of the

supernatant saturated solution under a positive pressure of inert gas.

Solvent Evaporation and Weighing:

Transfer the withdrawn solution to a pre-weighed, dry vial.

Remove the solvent under a stream of inert gas or by gentle heating in a vacuum oven

until a constant weight of the solute is achieved.

Accurately weigh the vial containing the dried solute.

Calculation:

The solubility is calculated as the mass of the dissolved solute per volume of the solvent

(e.g., in g/100 mL).

Spectroscopic Method for Solubility Determination
This method relies on creating a calibration curve using solutions of known concentrations and

then measuring the concentration of a saturated solution.[19][20]

Materials:

Trimethylstannyldimethylvinylsilane

Anhydrous organic solvent of choice

UV-Vis or other suitable spectrometer

Volumetric flasks

Syringes and needles

Inert gas supply

Procedure:

Preparation of Standard Solutions:
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Under an inert atmosphere, prepare a series of standard solutions of

trimethylstannyldimethylvinylsilane in the chosen solvent at known concentrations.

Calibration Curve:

Measure the absorbance (or other spectroscopic signal) of each standard solution at a

wavelength of maximum absorbance.

Plot a graph of absorbance versus concentration to create a calibration curve.

Preparation and Analysis of Saturated Solution:

Prepare a saturated solution as described in the gravimetric method.

Withdraw a sample of the clear supernatant and dilute it with a known volume of the

solvent to bring the concentration within the range of the calibration curve.

Measure the absorbance of the diluted solution.

Calculation:

Use the calibration curve to determine the concentration of the diluted solution.

Calculate the concentration of the original saturated solution, taking into account the

dilution factor. This concentration represents the solubility.

Mandatory Visualizations
Experimental Workflow for Solubility Determination
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Experimental Workflow for Solubility Determination

Prepare Saturated Solution
(Excess Solute in Solvent)

Equilibrate at Constant Temperature
(e.g., 24-48h with stirring)

Withdraw Supernatant
(Under Inert Atmosphere)

Gravimetric Method

Path 1

Spectroscopic Method

Path 2

Evaporate Solvent Dilute Sample

Weigh Residue

Calculate Solubility
(mass/volume)

Measure Absorbance

Calculate Solubility
(from Calibration Curve)

Click to download full resolution via product page

Caption: Workflow for determining solubility via gravimetric or spectroscopic methods.

Logical Relationship for Handling Air-Sensitive
Compounds
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Logical Flow for Handling Air-Sensitive Compounds

Start

Prepare Dry Glassware
(Oven or Flame Dried)

Assemble Apparatus
(Schlenk Flask, etc.)

Evacuate-Refill Cycles (3x)
(Remove Air and Moisture)

Establish Inert Atmosphere
(Positive N2 or Ar Pressure)

Add Reagents
(Solvent and Solute via Syringe/Cannula)

Run Experiment
(e.g., Solubility Determination)

End

Click to download full resolution via product page

Caption: Logical steps for manipulating air-sensitive compounds using Schlenk techniques.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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